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Compound of Interest

Compound Name:
Adenine monohydrochloride

hemihydrate

Cat. No.: B1663734 Get Quote

This guide provides essential information on adenine monohydrochloride hemihydrate,

focusing on its molecular properties. The data is tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
Adenine monohydrochloride hemihydrate is the hemihydrate form of adenine hydrochloride.

It is crucial to distinguish between the anhydrous and hydrated forms of this compound, as their

molecular weights and formulas differ. The following table summarizes the key quantitative data

for both the anhydrous and hemihydrate forms.

Property
Adenine
Monohydrochloride
Anhydrous

Adenine
Monohydrochloride
Hemihydrate

Molecular Formula C₅H₅N₅ · HCl[1]
C₅H₈ClN₅O[2][3] or

2(C₅H₅N₅·HCl)·H₂O

Molecular Weight 171.59 g/mol [1][4] 189.60 g/mol [2][3]

Alternate Formula C₅H₆ClN₅[4][5]

CAS Number 2922-28-3[1] 6055-72-7[2][3][6]
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Experimental Applications
Detailed experimental protocols for adenine monohydrochloride hemihydrate are highly

dependent on the specific research application and are typically outlined in peer-reviewed

scientific publications or official pharmacopeial monographs. However, general applications of

adenine hydrochloride hydrate include:

A supplement in rich media for galactose induction during yeast cell culture.[1]

Incubation of cell lines for viability and co-culture assays.[1]

A component of Pombe Glutamate (PMG) media for the germination of

Schizosaccharomyces pombe.[1]

Adenine itself is a fundamental component of DNA and RNA, and it plays a vital role in cellular

respiration as a part of ATP, NAD, and FAD.[6]

Molecular Composition
The following diagram illustrates the constituent components of adenine monohydrochloride
hemihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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